Cas no 2228685-68-3 (tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate
• CAS No: 2228685-68-3
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 5800964
• PubChem ID: 165623762
• Update Time: 2025-06-18

tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate
• EN300-1891181
• tert-butyl N-[2-(3-amino-2,2-difluoropropyl)-4-fluorophenyl]carbamate
• 2228685-68-3

• Inchi： 1S/C14H19F3N2O2/c1-13(2,3)21-12(20)19-11-5-4-10(15)6-9(11)7-14(16,17)8-18/h4-6H,7-8,18H2,1-3H3,(H,19,20)
• InChI Key： MELSLIGULZLDHN-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 304.13986234g/mol
• Monoisotopic Mass: 304.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate

Introduction to tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate (CAS No. 2228685-68-3)

tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate (CAS No. 2228685-68-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluorinated propyl chain, and a fluorinated phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's stability and reactivity. The presence of fluorine atoms in both the propyl chain and the phenyl ring imparts unique electronic and steric properties, enhancing the compound's pharmacological profile. Specifically, fluorine atoms can improve the lipophilicity of the molecule, which is crucial for crossing biological membranes and achieving desired therapeutic effects.

Recent studies have explored the potential of tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. By targeting these systems, tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that compounds with similar structures can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. This suggests that tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate could be a valuable candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient absorption through biological membranes, while its stability in plasma ensures sustained therapeutic effects. These properties are essential for developing effective drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are promising and warrant further investigation in larger clinical trials.

In conclusion, tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-fluorophenylcarbamate (CAS No. 2228685-68-3) represents a promising compound with potential applications in multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical conditions.